Cas no 95752-87-7 (Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-dimethyl-)

• Product Name: Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-dimethyl-
• CAS No: 95752-87-7
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• CID: 751686
• PubChem ID: 11148986
• Update Time: 2025-04-19

Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-dimethyl-
• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-N,N-dimethylaniline
• 95752-87-7
• starbld0019389
• DTXSID80456960

• Inchi： 1S/C13H20BNO2/c1-13(2)9-16-14(17-10-13)11-5-7-12(8-6-11)15(3)4/h5-8H,9-10H2,1-4H3
• InChI Key： CAVDEKXYQHUYOO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C)C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 1.52080